Cas no 865174-77-2 (ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865174-77-2
• MF: C₂₆H₂₂N₂O₄S
• MW: 458.528885364532
• CID: 6318865
• PubChem ID: 4226709
• Update Time: 2025-10-29

ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• F1365-0231
• AKOS024606256
• 865174-77-2
• (Z)-ethyl 3-allyl-2-((3-phenoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• ethyl 2-(3-phenoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• ethyl (2Z)-2-[(3-phenoxybenzoyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C26H22N2O4S/c1-3-15-28-22-14-13-19(25(30)31-4-2)17-23(22)33-26(28)27-24(29)18-9-8-12-21(16-18)32-20-10-6-5-7-11-20/h3,5-14,16-17H,1,4,15H2,2H3/b27-26-
• InChI Key： JGTXUBUTNDMBFW-RQZHXJHFSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)OC2C=CC=CC=2)=O)/N(CC=C)C2C=CC(C(=O)OCC)=CC1=2

Computed Properties

• Exact Mass: 458.13002836g/mol
• Monoisotopic Mass: 458.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Comprehensive Analysis of Ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865174-77-2)

The compound ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865174-77-2) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including a benzothiazole core, a phenoxybenzoyl moiety, and an allyl substituent. This combination of features makes it a subject of interest in advanced chemical research, particularly in the fields of medicinal chemistry and materials science.

One of the most frequently searched questions regarding this compound is its potential applications. Researchers are particularly intrigued by its benzothiazole derivative nature, as this class of compounds is known for its diverse biological activities. The phenoxybenzoyl group, often associated with photostability and binding affinity, further enhances its utility in designing novel pharmaceutical agents. Additionally, the allyl group introduces reactivity that can be exploited in polymer chemistry and cross-coupling reactions.

In the context of current trends, the demand for sustainable chemistry and green synthesis has led to increased scrutiny of compounds like ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate. Scientists are exploring eco-friendly synthetic routes to produce such molecules with minimal environmental impact. This aligns with the broader industry shift toward green solvents and catalytic efficiency, topics that dominate modern chemical discourse.

The structural complexity of this compound also raises questions about its spectroscopic characterization. Techniques such as NMR, IR spectroscopy, and mass spectrometry are essential for verifying its purity and confirming its molecular architecture. These analytical methods are frequently discussed in online forums and academic circles, reflecting their importance in quality control and research reproducibility.

Another area of interest is the compound's potential role in drug discovery. The benzothiazole scaffold is a privileged structure in medicinal chemistry, often found in molecules with antimicrobial, anticancer, and anti-inflammatory properties. The presence of the phenoxybenzoyl group could further modulate its pharmacokinetic profile, making it a candidate for targeted therapy development. This has sparked discussions about its bioavailability and metabolic stability, key considerations in modern pharmacology.

From a materials science perspective, the allyl functionality in ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate offers opportunities for polymerization and surface modification. This has implications for developing advanced coatings, adhesives, and functional materials. The compound's ability to participate in click chemistry reactions is another hot topic, as such transformations are prized for their efficiency and selectivity.

In summary, ethyl (2Z)-2-(3-phenoxybenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865174-77-2) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its intricate design and functional diversity make it a valuable subject for ongoing research, particularly in areas aligned with contemporary priorities like sustainability, drug development, and advanced materials.